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Compound Name: 7-Deaza-2'-c-methylinosine

Cat. No.: B15343396 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the bioavailability and

pharmacokinetics of 7-Deaza-2'-c-methylinosine and its closely related adenosine analog, 7-

Deaza-2'-c-methyladenosine (7DMA, MK-0608). Due to a lack of publicly available

pharmacokinetic data for the inosine derivative, this paper leverages the extensive research on

its adenosine counterpart to infer and understand its potential in vivo behavior. The 7-deaza

modification of the nucleobase, combined with a 2'-C-methyl substituent on the ribose, has

been shown to significantly enhance antiviral activity and improve the pharmacokinetic profile

of these nucleoside analogs.[1][2] This modification confers resistance to enzymatic

degradation, a critical factor in developing orally bioavailable antiviral agents.[3]

Quantitative Pharmacokinetic Data
While specific pharmacokinetic parameters for 7-Deaza-2'-c-methylinosine are not available

in the reviewed literature, extensive studies on its parent compound, 7-Deaza-2'-c-

methyladenosine (MK-0608), provide valuable insights. The following table summarizes the key

pharmacokinetic parameters of MK-0608 in various animal models.
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In Vivo Efficacy and Dosing Regimens
7-Deaza-2'-c-methyladenosine has demonstrated significant in vivo antiviral activity against a

range of viruses in mouse models. These studies provide crucial information on effective

dosing strategies and the resulting therapeutic outcomes.
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Virus Animal Model
Dosing
Regimen

Efficacy Reference

West Nile Virus

(WNV)
BALB/c mice

25 mg/kg,

intraperitoneally,

twice daily

100% survival

when treatment

started at the

time of infection.

[2]

Zika Virus (ZIKV) AG129 mice

50 mg/kg/day,

oral gavage,

once daily

Reduced viremia

and delayed

disease

progression.

[4]

Tick-borne

Encephalitis

Virus (TBEV)

BALB/c mice -

Substantially

improves

disease

outcome,

increases

survival, and

reduces

neuroinfection

signs.

[2]

Dengue Virus

(DENV)
Mouse model -

Potent inhibitor

of DENV.
[2]

Experimental Protocols
The following sections detail the methodologies employed in the key in vivo efficacy studies

cited in this guide.

West Nile Virus (WNV) In Vivo Efficacy Study
Animal Model: 6-week-old female BALB/c mice.[2]

Virus Strain and Inoculation: Mice were subcutaneously injected with 1,000 PFU of WNV

strain 13-104.[2]

Treatment Groups:
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Group 1: Treatment with 7-Deaza-2'-c-methyladenosine (25 mg/kg) initiated immediately

after infection.[2]

Group 2: Treatment initiated 1 day post-infection.[2]

Group 3: Treatment initiated 3 days post-infection.[2]

Group 4: Treatment initiated 8 days post-infection.[2]

Group 5 (Control): Treated with vehicle only.[2]

Drug Administration: 200 μl of 7-Deaza-2'-c-methyladenosine (25 mg/kg) was administered

intraperitoneally twice a day at 8-hour intervals.[2]

Monitoring: Survival rates and disease signs were monitored daily for 28 days.[2] Disease

signs were scored on a scale of 0 to 5 (0 = no signs, 5 = death).[2]

Zika Virus (ZIKV) In Vivo Efficacy Study
Animal Model: AG129 mice (deficient in IFN-α/β and IFN-γ receptors).[4]

Virus Strain and Inoculation: Mice were infected with 200 μL of a 1x10^4 PFU/ml stock of

ZIKV.[4]

Treatment: Mice were treated once daily with 50 mg/kg/day of 7-Deaza-2'-c-methyladenosine

or vehicle via oral gavage.[4]

Monitoring: Viremia and disease-induced morbidity and mortality were monitored.[4]

Signaling Pathways and Experimental Workflows
To visually represent the processes involved in the evaluation and mechanism of action of 7-

Deaza-2'-c-methyladenosine, the following diagrams are provided.
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General workflow for the preclinical evaluation of 7-Deaza-2'-c-methyladenosine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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